Cas no 77664-18-7 ((2-methoxybenzyl)phenylamine)

• Product Name: (2-methoxybenzyl)phenylamine
• CAS No: 77664-18-7
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 3070089
• PubChem ID: 775232
• Update Time: 2025-04-26

(2-methoxybenzyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• (2-methoxybenzyl)phenylamine
• N-(2-methoxybenzyl)-N-phenylamine
• Oprea1_144713
• N-(2-methoxybenzyl)aniline
• SCHEMBL10388545
• AKOS000223050
• Oprea1_378045
• Cambridge id 5529459
• AB00087529-01
• 77664-18-7
• STK145711
• Z57329071
• N-[(2-methoxyphenyl)methyl]aniline

• Inchi： 1S/C14H15NO/c1-16-14-10-6-5-7-12(14)11-15-13-8-3-2-4-9-13/h2-10,15H,11H2,1H3
• InChI Key： OOANTTZQXLUEIE-UHFFFAOYSA-N
• SMILES： COC1C(CNC2C=CC=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102Da
• Monoisotopic Mass: 213.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on (2-methoxybenzyl)phenylamine

Introduction to (2-methoxybenzyl)phenylamine and CAS No. 77664-18-7

Compound with the CAS number 77664-18-7 and the product name (2-methoxybenzyl)phenylamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The detailed exploration of this compound not only sheds light on its chemical characteristics but also highlights its relevance in contemporary research and development.

The molecular structure of (2-methoxybenzyl)phenylamine consists of a benzyl group attached to an amine moiety, with a methoxy substituent at the 2-position of the benzene ring. This configuration imparts specific electronic and steric properties that make it a versatile intermediate in organic synthesis. The presence of the methoxy group enhances the compound's solubility and reactivity, making it particularly useful in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of (2-methoxybenzyl)phenylamine. Studies have demonstrated its role as a precursor in the synthesis of various bioactive molecules, including potential therapeutic agents. The compound's ability to act as a building block for more complex structures has made it valuable in drug discovery efforts aimed at addressing a range of medical conditions.

One of the most compelling aspects of (2-methoxybenzyl)phenylamine is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as serotonin receptor modulators, which could have implications in treating neurological disorders such as depression and anxiety.

The synthesis of (2-methoxybenzyl)phenylamine involves well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for further research. The ease with which this compound can be synthesized underscores its importance as a chemical intermediate in both academic and industrial settings.

The chemical properties of (2-methoxybenzyl)phenylamine, such as its boiling point, melting point, and solubility profile, have been thoroughly characterized. These properties are crucial for determining its suitability for various applications, including formulation development and pharmaceutical manufacturing. Understanding these characteristics allows researchers to optimize conditions for its use in different contexts.

In addition to its synthetic utility, (2-methoxybenzyl)phenylamine has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The ability to incorporate this compound into functional materials could lead to innovations in electronics and optoelectronics.

The safety profile of (2-methoxybenzyl)phenylamine is another critical consideration. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard safety protocols to minimize any potential risks.

The future prospects for (2-methoxybenzyl)phenylamine are vast, given its versatility and potential applications across multiple scientific disciplines. Ongoing research aims to uncover new derivatives and applications that could further expand its utility. As our understanding of chemical interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and technological innovation.